Cas no 2248198-76-5 ((2R)-2-(6-Methylpyridin-3-yl)propan-1-ol)

• Product Name: (2R)-2-(6-Methylpyridin-3-yl)propan-1-ol
• CAS No: 2248198-76-5
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 6259092
• PubChem ID: 137941121
• Update Time: 2025-10-31

(2R)-2-(6-Methylpyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6506705
• 2248198-76-5
• (2R)-2-(6-Methylpyridin-3-yl)propan-1-ol

• Inchi： 1S/C9H13NO/c1-7(6-11)9-4-3-8(2)10-5-9/h3-5,7,11H,6H2,1-2H3/t7-/m0/s1
• InChI Key： YEABQILEAHSJBT-ZETCQYMHSA-N
• SMILES： OC[C@H](C)C1C=NC(C)=CC=1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1Ų

Additional information on (2R)-2-(6-Methylpyridin-3-yl)propan-1-ol

Comprehensive Overview of (2R)-2-(6-Methylpyridin-3-yl)propan-1-ol (CAS No. 2248198-76-5)

(2R)-2-(6-Methylpyridin-3-yl)propan-1-ol (CAS No. 2248198-76-5) is a chiral organic compound featuring a pyridine ring substituted with a methyl group at the 6-position and a propan-1-ol moiety at the 3-position. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The R-enantiomer configuration is particularly noteworthy, as it often exhibits enhanced biological activity compared to its S-enantiomer counterpart. Researchers are increasingly exploring its applications in asymmetric synthesis and drug discovery, aligning with the growing demand for enantiopure intermediates in the pharmaceutical industry.

The compound's structural uniqueness lies in its 6-methylpyridin-3-yl group, which contributes to its lipophilicity and electronic properties. These characteristics make it a valuable scaffold for designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, two hot topics in modern drug development. Recent studies have highlighted its potential in addressing neurodegenerative diseases and metabolic disorders, areas of high interest in both academic and industrial settings. The propan-1-ol side chain further enhances its versatility, allowing for straightforward derivatization into esters, ethers, or other functionalized derivatives.

From a synthetic chemistry perspective, 2248198-76-5 serves as an excellent example of how chiral auxiliaries and asymmetric catalysis can be employed to access enantiomerically pure compounds. Its synthesis typically involves enantioselective reduction of the corresponding ketone precursor or enzymatic resolution of racemic mixtures. These methods align with the pharmaceutical industry's push toward green chemistry and sustainable synthesis, addressing environmental concerns while maintaining high efficiency and selectivity.

The analytical characterization of (2R)-2-(6-Methylpyridin-3-yl)propan-1-ol presents interesting challenges and opportunities. Advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry are essential for confirming its enantiopurity and structural integrity. These analytical methods have become increasingly important as regulatory agencies tighten requirements for impurity profiling and quality control in drug development. The compound's chromatographic behavior and spectroscopic fingerprints are valuable references for researchers working with similar pyridine derivatives.

In the context of current research trends, 2248198-76-5 has shown promise in fragment-based drug discovery (FBDD), a strategy gaining traction for identifying novel therapeutic leads. Its moderate molecular weight and balanced physicochemical properties make it an ideal fragment library candidate. Furthermore, its potential application in proteolysis targeting chimeras (PROTACs) has sparked interest, particularly in oncology research where targeted protein degradation represents a breakthrough approach.

The commercial availability of (2R)-2-(6-Methylpyridin-3-yl)propan-1-ol has facilitated its adoption across various research domains. Suppliers typically offer it with comprehensive certificates of analysis (CoA) detailing its enantiomeric excess (ee), purity, and spectroscopic data. This transparency supports the reproducibility crisis solution in chemical research, a pressing issue that has gained attention in recent years. Researchers value such well-characterized compounds for their ability to produce reliable and verifiable results in drug discovery programs.

Looking forward, the scientific community anticipates expanded applications for CAS No. 2248198-76-5 in bioconjugation chemistry and materials science. Its alcohol functionality provides a convenient handle for attachment to various platforms, from nanoparticles to biological macromolecules. This adaptability positions it as a potentially valuable tool in emerging fields such as theranostics and targeted drug delivery systems, where multifunctional molecules are in high demand.